Cas no 63770-09-2 (Phenol,4-bromo-2,6-diethyl-)

Phenol,4-bromo-2,6-diethyl- is a brominated and alkylated phenol derivative with the molecular formula C₁₀H₁₃BrO. This compound features a phenolic core substituted with a bromine atom at the para position and ethyl groups at the 2- and 6-positions, enhancing its steric and electronic properties. Its structural modifications make it a valuable intermediate in organic synthesis, particularly in the preparation of specialty chemicals, pharmaceuticals, and agrochemicals. The bromine substituent offers reactivity for further functionalization, while the ethyl groups contribute to increased lipophilicity, influencing solubility and reactivity patterns. This compound is typically handled under controlled conditions due to its potential reactivity and should be stored in a cool, dry environment.
Phenol,4-bromo-2,6-diethyl- structure
Phenol,4-bromo-2,6-diethyl- structure
Product Name:Phenol,4-bromo-2,6-diethyl-
CAS No:63770-09-2
MF:C10H13BrO
MW:229.113622426987
CID:500155
PubChem ID:53426634
Update Time:2025-05-23

Phenol,4-bromo-2,6-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-bromo-2,6-diethyl-
    • 4-Bromo-2,6-diethylphenol
    • Phenol,4-bromo-2,6-diethyl
    • JFCRPCJEBIFQTE-UHFFFAOYSA-N
    • DTXSID80699294
    • SCHEMBL8409093
    • 63770-09-2
    • MFCD09743810
    • Inchi: 1S/C10H13BrO/c1-3-7-5-9(11)6-8(4-2)10(7)12/h5-6,12H,3-4H2,1-2H3
    • InChI Key: JFCRPCJEBIFQTE-UHFFFAOYSA-N
    • SMILES: BrC1C=C(CC)C(=C(C=1)CC)O

Computed Properties

  • Exact Mass: 228.01500
  • Monoisotopic Mass: 228.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • PSA: 20.23000
  • LogP: 3.27950

Phenol,4-bromo-2,6-diethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB602625-250mg
4-Bromo-2,6-diethylphenol; .
63770-09-2
250mg
€334.70 2024-07-19
abcr
AB602625-1g
4-Bromo-2,6-diethylphenol; .
63770-09-2
1g
€617.50 2024-07-19
abcr
AB602625-5g
4-Bromo-2,6-diethylphenol; .
63770-09-2
5g
€2069.80 2024-07-19
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